(Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C20H15NO5/c22-19-15-5-6-17-16(11-21(12-25-17)10-14-4-2-8-24-14)20(15)26-18(19)9-13-3-1-7-23-13/h1-9H,10-12H2/b18-9-
• InChI Key: LBNPQROLXLEYQS-NVMNQCDNSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC(=CC4=CC=CO4)C3=O)OCN1CC5=CC=CO5
• Isomeric SMILES: C1C2=C(C=CC3=C2O/C(=C\C4=CC=CO4)/C3=O)OCN1CC5=CC=CO5
• Molecular Formula: C20H15NO5
• Molecular Weight: 349.3 g/mol

Description

(Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C20H15NO5 and its molecular weight is 349.342. The purity is usually 95%.
BenchChem offers high-quality (Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

A significant application of similar compounds involves the transformation of furanone derivatives into oxazinone and pyrimidinone heterocycles. Such transformations are crucial for the synthesis of complex heterocyclic systems, which are foundational in the development of pharmaceuticals and materials science. For instance, the ring transformation of a 2(3H)-furanone derivative into oxazinone and pyrimidinone heterocycles has been explored, highlighting the versatility of furan derivatives in synthesizing novel heterocyclic compounds (A. Hashem et al., 2017; S. K. Ramadan et al., 2017).

Polymer Science

Furan-containing compounds have also found applications in polymer science, particularly in the synthesis of bio-based polymers. For instance, benzoxazine monomers derived from furfurylamine have been synthesized and investigated for their copolymerization properties, revealing insights into designing fully bio-based polybenzoxazines with enhanced thermal properties (CaiFei Wang et al., 2012).

Biological Activities

Further, compounds structurally related to "(Z)-8-(furan-2-ylmethyl)-2-(furan-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one" have been evaluated for various biological activities. For example, novel (Z)-4-ylidenebenzo[b]furo[3,2-d][1,3]oxazines and their derivatives were synthesized and tested for anti-osteoclastic bone resorption activity, showing potential as therapeutic agents (Y. Tabuchi et al., 2009).